Cas no 60147-71-9 (Papilioerythrinon)
Papilioerythrinon structure
Product Name:Papilioerythrinon
CAS No:60147-71-9
MF:C40H52O3
MW:580.839092254639
CID:2004512
PubChem ID:101316822
Update Time:2025-04-21
Papilioerythrinon Chemical and Physical Properties
Names and Identifiers
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- Papilioerythrinon
- α-Doradexanthin 3'-ketone
- Q63409427
- Papilioerythrinone
- Papilioerythrione
- 60147-71-9
- DTXSID201346752
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- Inchi: 1S/C40H52O3/c1-28(17-13-19-30(3)21-23-35-32(5)25-34(41)26-39(35,7)8)15-11-12-16-29(2)18-14-20-31(4)22-24-36-33(6)38(43)37(42)27-40(36,9)10/h11-25,35,37,42H,26-27H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,28-15+,29-16+,30-19+,31-20+/t35-,37-/m0/s1
- InChI Key: LIMWSSBYWJHLNB-PSHRTHBJSA-N
- SMILES: O[C@@H]1C(C(C)=C(/C=C/C(=C/C=C/C(/C)=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/[C@H]2C(C)=CC(CC2(C)C)=O)/C)C(C)(C)C1)=O
Computed Properties
- Exact Mass: 580.39164552g/mol
- Monoisotopic Mass: 580.39164552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 43
- Rotatable Bond Count: 10
- Complexity: 1400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 9
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.6
- Topological Polar Surface Area: 54.4Ų
Papilioerythrinon Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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